Cas no 114333-58-3 (Ethanone,1-[(3S,3aR,9S,10aR,12aR,12bS)-9-(dimethylamino)-1,2,3,3a,4,7,8,9,10,10a,11,12,12a,12b-tetradecahydro-3a,10,10,12b-tetramethylbenzo[4,5]cyclohept[1,2-e]inden-3-yl]-)

• Product Name: Ethanone,1-[(3S,3aR,9S,10aR,12aR,12bS)-9-(dimethylamino)-1,2,3,3a,4,7,8,9,10,10a,11,12,12a,12b-tetradecahydro-3a,10,10,12b-tetramethylbenzo[4,5]cyclohept[1,2-e]inden-3-yl]-
• CAS No: 114333-58-3
• MF: C₂₆H₄₁NO
• MW: 383.609847784042
• CID: 224989
• PubChem ID: 188866
• Update Time: 2025-04-19

Ethanone,1-[(3S,3aR,9S,10aR,12aR,12bS)-9-(dimethylamino)-1,2,3,3a,4,7,8,9,10,10a,11,12,12a,12b-tetradecahydro-3a,10,10,12b-tetramethylbenzo[4,5]cyclohept[1,2-e]inden-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[(3S,3aR,9S,10aR,12aR,12bS)-9-(dimethylamino)-1,2,3,3a,4,7,8,9,10,10a,11,12,12a,12b-tetradecahydro-3a,10,10,12b-tetramethylbenzo[4,5]cyclohept[1,2-e]inden-3-yl]-
• DTXSID60921328
• Buxaminone
• 3-(Dimethylamino)-4,4,14-trimethyl-9,19-cyclo-9,10-secopregna-9(11),10-dien-20-one
• 114333-58-3

• Inchi： 1S/C26H41NO/c1-17(28)20-13-15-26(5)22-10-9-21-18(16-19(22)12-14-25(20,26)4)8-11-23(27(6)7)24(21,2)3/h12,16,20-23H,8-11,13-15H2,1-7H3/t20-,21-,22-,23+,25-,26+/m1/s1
• InChI Key： MUTZYCDRKHRPOI-FAXZPQNASA-N
• SMILES： O=C(C)[C@H]1CC[C@@]2(C)[C@H]3C(C=C4CC[C@@H](C(C)(C)[C@@H]4CC3)N(C)C)=CC[C@@]21C

Computed Properties

• Exact Mass: 383.318815
• Monoisotopic Mass: 383.318815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 5.3

Experimental Properties

• Density: 1.02
• Boiling Point: 490.2°C at 760 mmHg
• Flash Point: 167.4°C
• Refractive Index: 1.543

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Buxus alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Buxus alkaloids